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Compound of Interest

Compound Name: H-D-Lys(Z)-OH

Cat. No.: B371206 Get Quote

Essential Safety and Handling Guide for H-D-Lys(Z)-
OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with H-D-Lys(Z)-OH. Adherence to

these procedures is essential for maintaining a safe laboratory environment.

Physical and Chemical Properties
A summary of key quantitative data for H-D-Lys(Z)-OH is presented below. This information is

critical for safe handling and storage.

Property Value

Molecular Formula C₁₄H₂₀N₂O₄[1]

Molecular Weight 280.32 g/mol

Appearance Powder[2]

Melting Point 259 °C (decomposes)[2]

Storage Temperature Recommended -20°C to -80°C[3]

CAS Number 1155-64-2[1]
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Operational Plan: Step-by-Step Handling
Procedures
To minimize risk and ensure a safe laboratory environment, the following procedural steps are

mandatory.

Engineering Controls and Preparation
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, it is highly

recommended to use a chemical fume hood.

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and

have been recently tested.

Preparation: Prepare all necessary equipment and reagents before handling the compound

to minimize movement and the potential for spills.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling H-D-Lys(Z)-OH.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If working outside a fume hood or when there is a risk of generating

dust, a NIOSH-approved N95 dust mask or a higher-level respirator should be worn.

Weighing and Reconstitution
When weighing the powder, do so in an area with minimal air currents to prevent dispersal.

For reconstitution, slowly add the desired solvent to the vial containing the compound to

avoid splashing.
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Experimental Use
Handle all solutions containing H-D-Lys(Z)-OH with the same level of precaution as the solid

form.

Avoid direct sunlight and incompatible materials such as strong acids and bases.

Disposal Plan
Proper disposal of H-D-Lys(Z)-OH and associated materials is essential to prevent

environmental contamination and ensure regulatory compliance. Treat all waste as chemical

waste.

Solid Waste: Place excess solid compound and any contaminated weighing paper or

consumables into a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect all solutions containing the compound in a designated, sealed, and

clearly labeled waste container. Do not mix with other incompatible waste streams.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

appropriate chemical waste stream.

Waste Collection: Store sealed waste containers in a designated, secure area until they can

be collected by the institution's Environmental Health and Safety (EHS) department or a

licensed waste management service.

Workflow for Safe Handling of H-D-Lys(Z)-OH
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1. Preparation
- Verify fume hood function

- Gather all materials
- Confirm safety station access

2. Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Respirator (if needed)

3. Chemical Handling
- Weigh compound in fume hood

- Reconstitute with care
- Perform experiment

Spill Response
- Evacuate and alert others

- Use spill kit
- Dispose of as hazardous waste

4. Waste Segregation
- Solid Waste (labeled container)
- Liquid Waste (labeled container)

- Contaminated PPE

5. Decontamination
- Clean work surfaces

- Remove and dispose of PPE

6. Personal Hygiene
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of H-D-Lys(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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